- Catalysis-Based Total Syntheses of Pateamine A and DMDA-Pat A, Journal of the American Chemical Society, 2018, 140(33), 10514-10523
Cas no 2241771-83-3 (4-Bromo-2-[(2S)-2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-3-[(4-methoxyphenyl)methoxy]propyl]thiazole)
2241771-83-3 structure
Product Name:4-Bromo-2-[(2S)-2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-3-[(4-methoxyphenyl)methoxy]propyl]thiazole
CAS No:2241771-83-3
MF:C30H34BrNO3SSi
MW:596.650367259979
CID:5688225
Update Time:2024-02-02
4-Bromo-2-[(2S)-2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-3-[(4-methoxyphenyl)methoxy]propyl]thiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-[(2S)-2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-3-[(4-methoxyphenyl)methoxy]propyl]thiazole
-
- Inchi: 1S/C30H34BrNO3SSi/c1-30(2,3)37(26-11-7-5-8-12-26,27-13-9-6-10-14-27)35-25(19-29-32-28(31)22-36-29)21-34-20-23-15-17-24(33-4)18-16-23/h5-18,22,25H,19-21H2,1-4H3/t25-/m0/s1
- InChI Key: JABNRPIWRGMWTG-VWLOTQADSA-N
- SMILES: S1C=C(Br)N=C1C[C@H](O[Si](C(C)(C)C)(C1=CC=CC=C1)C1=CC=CC=C1)COCC1=CC=C(OC)C=C1
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 616.7±55.0 °C(Predicted)
- pka: 0.12±0.10(Predicted)
4-Bromo-2-[(2S)-2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-3-[(4-methoxyphenyl)methoxy]propyl]thiazole Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Imidazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 15 h, rt
1.2 Solvents: Water ; rt
1.2 Solvents: Water ; rt
Reference
4-Bromo-2-[(2S)-2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-3-[(4-methoxyphenyl)methoxy]propyl]thiazole Raw materials
4-Bromo-2-[(2S)-2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-3-[(4-methoxyphenyl)methoxy]propyl]thiazole Preparation Products
4-Bromo-2-[(2S)-2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-3-[(4-methoxyphenyl)methoxy]propyl]thiazole Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2241771-83-3 (4-Bromo-2-[(2S)-2-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-3-[(4-methoxyphenyl)methoxy]propyl]thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent